Cas no 1250104-54-1 (methyl 2-{[(piperidin-2-yl)methyl]sulfanyl}acetate)

• Product Name: methyl 2-{[(piperidin-2-yl)methyl]sulfanyl}acetate
• CAS No: 1250104-54-1
• MF: C₉H₁₇NO₂S
• MW: 203.301781415939
• MDL: MFCD16075681
• CID: 5158092
• PubChem ID: 61686538
• Update Time: 2026-03-04

methyl 2-{[(piperidin-2-yl)methyl]sulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-((piperidin-2-ylmethyl)thio)acetate
• methyl 2-{[(piperidin-2-yl)methyl]sulfanyl}acetate
• METHYL 2-[(PIPERIDIN-2-YLMETHYL)SULFANYL]ACETATE
• METHYL2-[(PIPERIDIN-2-YLMETHYL)SULFANYL]ACETATE
• Acetic acid, 2-[(2-piperidinylmethyl)thio]-, methyl ester

• MDL： MFCD16075681
• Inchi： 1S/C9H17NO2S/c1-12-9(11)7-13-6-8-4-2-3-5-10-8/h8,10H,2-7H2,1H3
• InChI Key： QJHOGPBJHSGMTN-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)CC1CCCCN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 164
• XLogP3: 1.3
• Topological Polar Surface Area: 63.6